Cas no 118316-07-7 ((3α,5β,7β)-3,7-Bis(Formyloxy)-24-norcholane-23-nitrile)

• Product Name: (3α,5β,7β)-3,7-Bis(Formyloxy)-24-norcholane-23-nitrile
• CAS No: 118316-07-7
• MF: C₂₅H₃₇NO₄
• MW: 415.565587759018
• CID: 5734332
• Update Time: 2025-06-26

(3α,5β,7β)-3,7-Bis(Formyloxy)-24-norcholane-23-nitrile Chemical and Physical Properties

Names and Identifiers

• (3R,7S,8R,9S,10S,13R,14S,17R)-17-((R)-1-cyanopropan-2-yl)-10,13-dimethylhexadecahydro-1H-cyclopenta[a]phenanthrene-3,7-diyl diformate
• (3α,5β,7β)-3,7-Bis(Formyloxy)-24-norcholane-23-nitrile
• 24-Norcholane-23-nitrile, 3,7-bis(formyloxy)-, (3α,5β,7β)-

• Inchi： 1S/C25H37NO4/c1-16(8-11-26)19-4-5-20-23-21(7-10-25(19,20)3)24(2)9-6-18(29-14-27)12-17(24)13-22(23)30-15-28/h14-23H,4-10,12-13H2,1-3H3/t16-,17?,18-,19-,20+,21+,22+,23+,24+,25-/m1/s1
• InChI Key： BSDOUKAZEKBCMX-LINPGPBSSA-N
• SMILES： C1[C@@]2(C)C(C[C@H](OC=O)[C@]3([H])[C@]2([H])CC[C@@]2(C)[C@@]3([H])CC[C@@H]2[C@H](C)CC#N)C[C@H](OC=O)C1

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 523.9±29.0 °C(Predicted)

Additional information on (3α,5β,7β)-3,7-Bis(Formyloxy)-24-norcholane-23-nitrile

Introduction to (3α,5β,7β)-3,7-Bis(Formyloxy)-24-norcholane-23-nitrile (CAS No. 118316-07-7)

(3α,5β,7β)-3,7-Bis(Formyloxy)-24-norcholane-23-nitrile, with the CAS number 118316-07-7, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of steroidal derivatives and is characterized by its unique structural features, including the presence of formyloxy groups at positions 3 and 7, and a nitrile group at position 23. The compound's structure and properties make it a valuable candidate for various biological and therapeutic applications.

The chemical structure of (3α,5β,7β)-3,7-Bis(Formyloxy)-24-norcholane-23-nitrile is particularly intriguing due to its steroidal backbone. Steroids are a class of organic compounds that play crucial roles in various physiological processes, including hormone regulation, cell signaling, and metabolism. The introduction of formyloxy groups at positions 3 and 7 imparts specific chemical reactivity and biological activity to the molecule. These functional groups can participate in various chemical reactions, such as nucleophilic addition and esterification, which can be leveraged in the synthesis of more complex molecules or in the modification of existing drugs.

The nitrile group at position 23 is another key feature of this compound. Nitriles are known for their ability to undergo hydrolysis to form carboxylic acids or amides under appropriate conditions. This property can be exploited in the development of prodrugs or in the design of molecules with enhanced solubility or bioavailability. Additionally, the nitrile group can serve as a handle for further functionalization, allowing researchers to introduce additional functionalities or linkers to the molecule.

Recent studies have explored the potential therapeutic applications of (3α,5β,7β)-3,7-Bis(Formyloxy)-24-norcholane-23-nitrile. One area of interest is its anti-inflammatory properties. Inflammation is a complex biological response that involves various cellular and molecular mechanisms. Steroidal compounds have long been used to manage inflammatory conditions due to their potent anti-inflammatory effects. Preliminary research suggests that (3α,5β,7β)-3,7-Bis(Formyloxy)-24-norcholane-23-nitrile may exhibit similar anti-inflammatory activity, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

Another potential application of this compound is in cancer therapy. Steroids have been shown to modulate cell proliferation and apoptosis pathways, which are critical in cancer development and progression. Studies have indicated that certain steroidal derivatives can inhibit tumor growth and induce apoptosis in cancer cells. While more research is needed to fully understand the mechanisms involved, early findings suggest that (3α,5β,7β)-3,7-Bis(Formyloxy)-24-norcholane-23-nitrile may have similar properties and could be further investigated as a potential anticancer agent.

In addition to its therapeutic potential, (3α,5β,7β)-3,7-Bis(Formyloxy)-24-norcholane-23-nitrile has also been studied for its use in diagnostic imaging. The unique chemical structure of this compound allows it to be labeled with radioisotopes or fluorescent markers without significantly altering its biological activity. This property makes it a valuable tool for non-invasive imaging techniques such as positron emission tomography (PET) and fluorescence imaging. These imaging methods can provide detailed information about the distribution and metabolism of the compound in living organisms, which is crucial for understanding its pharmacokinetics and pharmacodynamics.

The synthesis of (3α,5β,7β)-3,7-Bis(Formyloxy)-24-norcholane-23-nitrile involves several steps and requires careful control over reaction conditions to ensure high yield and purity. One common approach involves starting from a steroidal precursor such as cholic acid or deoxycholic acid. The precursor is then modified through a series of chemical reactions to introduce the desired functional groups at specific positions on the steroidal backbone. Techniques such as protecting group chemistry and selective functionalization are often employed to achieve this goal.

The purity and stability of (3α,5β,7β)-3,7-Bis(Formyloxy)-24-norcholane-23-nitrile are critical factors that influence its performance in various applications. High-purity samples are typically obtained through advanced purification methods such as column chromatography or crystallization. Stability studies have shown that this compound is relatively stable under standard laboratory conditions but may degrade under extreme conditions such as high temperature or strong acidic or basic environments.

In conclusion, (3α,5β,7β)-3,7-Bis(Formyloxy)-24-norcholane-23-nitrile (CAS No. 118316-07-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it suitable for various applications ranging from anti-inflammatory agents to cancer therapeutics and diagnostic imaging tools. Ongoing research continues to uncover new insights into its properties and mechanisms of action, paving the way for future developments in this exciting field.